molecular formula C3H3NS2 B1167734 1,2,3-Propanetriol, polymer with 1,3-diisocyanatomethylbenzene, 2-ethyl-2-(hydroxymethyl)-1,3-propan CAS No. 105883-53-2

1,2,3-Propanetriol, polymer with 1,3-diisocyanatomethylbenzene, 2-ethyl-2-(hydroxymethyl)-1,3-propan

Cat. No. B1167734
CAS RN: 105883-53-2
InChI Key:
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Description

1,2,3-Propanetriol, polymer with 1,3-diisocyanatomethylbenzene, 2-ethyl-2-(hydroxymethyl)-1,3-propan, also known as 1,2,3-Propanetriol, polymer with 1,3-diisocyanatomethylbenzene, 2-ethyl-2-(hydroxymethyl)-1,3-propan, is a useful research compound. Its molecular formula is C3H3NS2. The purity is usually 95%.
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properties

CAS RN

105883-53-2

Product Name

1,2,3-Propanetriol, polymer with 1,3-diisocyanatomethylbenzene, 2-ethyl-2-(hydroxymethyl)-1,3-propan

Molecular Formula

C3H3NS2

Molecular Weight

0

synonyms

1,2,3-Propanetriol, polymer with 1,3-diisocyanatomethylbenzene, 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, methyloxirane and oxirane, hydrolyzed, amine-terminated

Origin of Product

United States

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